Cas no 2680736-75-6 (1-(2,2,2-Trifluoroacetamido)spiro[4.4]nonane-1-carboxylic acid)

• Product Name: 1-(2,2,2-Trifluoroacetamido)spiro[4.4]nonane-1-carboxylic acid
• CAS No: 2680736-75-6
• MF: C₁₂H₁₆F₃NO₃
• MW: 279.255554199219
• CID: 6399779
• PubChem ID: 165914455
• Update Time: 2025-05-20

1-(2,2,2-Trifluoroacetamido)spiro[4.4]nonane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680736-75-6
• 1-(2,2,2-trifluoroacetamido)spiro[4.4]nonane-1-carboxylic acid
• EN300-28285578
• 1-(2,2,2-Trifluoroacetamido)spiro[4.4]nonane-1-carboxylic acid

• Inchi： 1S/C12H16F3NO3/c13-12(14,15)8(17)16-11(9(18)19)7-3-6-10(11)4-1-2-5-10/h1-7H2,(H,16,17)(H,18,19)
• InChI Key： SGNKAUNWNLXIII-UHFFFAOYSA-N
• SMILES： FC(C(NC1(C(=O)O)CCCC21CCCC2)=O)(F)F

Computed Properties

• Exact Mass: 279.10822786g/mol
• Monoisotopic Mass: 279.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.4Ų

Additional information on 1-(2,2,2-Trifluoroacetamido)spiro[4.4]nonane-1-carboxylic acid

Introduction to 1-(2,2,2-Trifluoroacetamido)spiro[4.4]nonane-1-carboxylic acid (CAS No. 2680736-75-6)

The compound 1-(2,2,2-Trifluoroacetamido)spiro[4.4]nonane-1-carboxylic acid, identified by its CAS number 2680736-75-6, represents a significant advancement in the field of medicinal chemistry and pharmacology. This spirocyclic amide derivative has garnered attention due to its unique structural features and potential therapeutic applications. The presence of a trifluoroacetamide moiety and a spiro[4.4]nonane core imparts distinct physicochemical properties, making it a promising candidate for further investigation in drug discovery.

In recent years, the pharmaceutical industry has increasingly focused on the development of novel compounds with enhanced metabolic stability and improved bioavailability. The structural motif of 1-(2,2,2-Trifluoroacetamido)spiro[4.4]nonane-1-carboxylic acid aligns well with these objectives. The trifluoromethyl group in the trifluoroacetamide part contributes to lipophilicity and resistance to enzymatic degradation, while the spirocyclic framework provides rigidity and conformational stability. These attributes are particularly valuable in designing long-acting drugs that require minimal dosing frequency.

Recent studies have highlighted the role of spirocyclic compounds in modulating biological pathways associated with inflammation, pain, and neurodegeneration. For instance, derivatives of spirocyclic ketones have shown promise in preclinical models as inhibitors of cyclooxygenase (COX) enzymes, which are key targets in anti-inflammatory therapies. The amide linkage in 1-(2,2,2-Trifluoroacetamido)spiro[4.4]nonane-1-carboxylic acid suggests potential interactions with protease enzymes, opening avenues for applications in protease inhibition and enzyme regulation.

The synthesis of this compound involves sophisticated organic transformations that highlight the expertise required in medicinal chemistry. The spirocyclic core is typically constructed through intramolecular cyclization reactions, often employing transition metal catalysis to achieve high selectivity and yield. The introduction of the trifluoroacetamide group necessitates careful handling of fluorinated reagents and conditions to ensure regioselectivity and functional group compatibility. These synthetic challenges underscore the complexity and precision involved in developing such advanced chemical entities.

From a pharmacokinetic perspective, the physicochemical properties of 1-(2,2,2-Trifluoroacetamido)spiro[4.4]nonane-1-carboxylic acid offer several advantages over conventional small molecules. The trifluoromethyl group enhances binding affinity by increasing lipophilicity, while the spirocyclic structure minimizes metabolic susceptibility to cytochrome P450 enzymes. These features are critical for achieving prolonged drug action and reducing side effects associated with rapid clearance or degradation.

Current research is exploring the potential of this compound as a scaffold for developing novel therapeutics targeting neurological disorders. Studies suggest that spirocyclic amides may interact with specific neurotransmitter receptors or ion channels, offering a basis for treating conditions such as epilepsy or Parkinson’s disease. Additionally, the amide functionality provides a site for further derivatization, allowing chemists to fine-tune properties such as solubility and binding affinity through structural modifications.

The role of computational chemistry in optimizing 1-(2,2,2-Trifluoroacetamido)spiro[4.4]nonane-1-carboxylic acid cannot be overstated. Molecular modeling techniques enable researchers to predict binding interactions with biological targets with high accuracy, facilitating rational drug design. By leveraging virtual screening platforms, scientists can identify potential lead compounds that exhibit optimal pharmacokinetic profiles before proceeding to experimental validation.

In conclusion,1-(2,2,2-Trifluoroacetamido)spiro[4.4]nonane-1-carboxylic acid represents a cutting-edge compound with significant potential in pharmaceutical development. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further exploration in drug discovery programs targeting various therapeutic areas. As research progresses,CAS No 2680736-75-6 will continue to be a focal point for scientists seeking innovative solutions to complex medical challenges.